Cas no 1805972-55-7 (6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1805972-55-7
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4876772
• Update Time: 2025-05-19

6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C9H7ClF2N2/c1-5-7(9(11)12)2-6(3-10)14-8(5)4-13/h2,9H,3H2,1H3
• InChI Key： VNPBTCGGVZXMTA-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(C)=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine

Comprehensive Guide to 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine (CAS No. 1805972-55-7)

6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine (CAS No. 1805972-55-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, C9H7ClF2N2, offers a versatile scaffold for synthesizing novel bioactive molecules.

The chloromethyl group in 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine enables further functionalization, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role in developing heterocyclic compounds, which are pivotal in modern medicinal chemistry. The cyano group enhances the compound's reactivity, facilitating the creation of complex molecular architectures.

In the pharmaceutical sector, 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine is explored for its potential in designing kinase inhibitors and antimicrobial agents. Kinase inhibitors are a hot topic in cancer research, with many scientists searching for "new kinase inhibitor scaffolds" or "pyridine-based drug candidates." This compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability.

Agrochemical applications of 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine are equally promising. The compound's structural features align with the growing demand for sustainable crop protection solutions. Searches for "fluorinated agrochemicals" or "pyridine derivatives in agriculture" reflect the industry's interest in such molecules. Its potential to act as a precursor for herbicides or pesticides is under active investigation.

The synthesis of 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine typically involves multi-step reactions, including halogenation and cyanation processes. Researchers often look for "efficient synthesis of chloromethyl pyridines" or "cyano-pyridine derivatives preparation," highlighting the need for optimized synthetic routes. Advances in green chemistry have also spurred interest in eco-friendly methods for producing such compounds.

From a market perspective, the demand for 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine is expected to grow, driven by its applications in drug discovery and agrochemical innovation. The compound's CAS No. 1805972-55-7 is frequently searched in chemical databases, indicating its relevance in industrial and academic research. Suppliers and manufacturers are increasingly listing this compound to cater to the rising demand.

Safety and handling of 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine require standard laboratory precautions. While not classified as a hazardous material, proper storage and handling are essential to ensure stability. Researchers often inquire about "storage conditions for chloromethyl pyridines" or "stability of cyano-difluoromethyl compounds," emphasizing the need for clear guidelines.

In summary, 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-methylpyridine (CAS No. 1805972-55-7) is a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing heterocyclic chemistry and sustainable innovation.